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Compound of Interest

Compound Name: Cgp 29030A

CAS No.: 113240-27-0

Cat. No.: B1668490

Get Quote

Executive Summary
CGP 29030A (1-[2-(4-Chlorophenyl)ethyl]-4-(3,5-dimethoxybenzoyl)piperazine hydrochloride)

represents a distinct class of piperazine-based analgesics that diverges mechanistically from

classical piperazine opioids like Bucinnazine (AP-237) or MT-45.[1]

While most piperazine analgesics function as

-opioid receptor (MOR) agonists, CGP 29030A exhibits a pharmacological profile consistent
with GABAergic modulation and spinal neuronal inhibition.[1] Its unique ability to suppress
nociceptive Wide Dynamic Range (WDR) neurons in the dorsal horn while simultaneously
inhibiting gamma-motoneurons positions it as a dual-action candidate: analgesic and muscle
relaxant.[1] This guide objectively compares CGP 29030A against standard piperazine opioids
and GABAergic comparators.[1]
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The piperazine moiety is a versatile scaffold in medicinal chemistry.[1][2][3] In analgesics, it

typically serves as a linker in opioids or as a core in GABAergic agents.[1]

Compound
Chemical Structure
Class

Primary
Mechanism

Key Physiological
Effect

CGP 29030A
Benzoyl-piperazine

derivative

GABA Agonist / Spinal

Inhibitor

Analgesia + Muscle

Relaxation (Anti-

spasm)

Bucinnazine (AP-237)
Butyryl-piperazine

derivative -Opioid Agonist
Potent Analgesia

(Morphine-like)

MT-45
Diphenylethyl-

piperazine -Opioid Agonist
Potent Analgesia +

Ototoxicity risk

Baclofen
GABA analogue

(Comparator)
GABA-B Agonist

Muscle Relaxation +

Antinociception

Mechanism of Action: The Divergence
Unlike Bucinnazine, which hyperpolarizes neurons via G-protein coupled potassium channels

(GIRK) downstream of the

-receptor, CGP 29030A targets the spinal processing of pain.[1]

CGP 29030A Action: It selectively depresses the firing of nociceptive dorsal horn neurons

(specifically WDR neurons) and gamma-motoneurons.[1] This suggests a mechanism

involving the enhancement of inhibitory neurotransmission (likely GABAergic) or blockade of

excitatory glutamate transmission, sparing normal sensory processing (A-beta fibers).

Opioid Action (Bucinnazine): Presynaptic inhibition of Substance P release and postsynaptic

hyperpolarization of secondary neurons.[1]

Visualization: Spinal Nociceptive Signaling Pathways
The following diagram contrasts the site of action for CGP 29030A versus Opioid Piperazines

within the spinal cord.[1]
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Caption: Figure 1. Differential modulation of spinal nociception. Bucinnazine acts

presynaptically to stop signal entry.[1] CGP 29030A enhances postsynaptic inhibition and

suppresses motor reflexes.[1]
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The following data synthesizes experimental results from spinal cord electrophysiology and

behavioral assays (Tail-flick/Writhing tests).

Efficacy and Potency
CGP 29030A is orally effective but generally requires higher molar doses than potent opioids to

achieve equivalent antinociception.[1] However, its therapeutic index is defined by the

separation between analgesia and motor impairment.[1]

Feature CGP 29030A
Bucinnazine (AP-
237)

Morphine
(Standard)

Primary Indication
Neuropathic Pain /

Spasticity

Acute Nociceptive

Pain
Severe Acute Pain

ED50 (Analgesia)
~10-30 mg/kg (p.o.[1]

Rat)

~4-6 mg/kg (s.c.[1]

Mouse)
~3-5 mg/kg (s.c.)[1]

Duration of Action Moderate (3-5 hours) Short (1-2 hours) Moderate (3-4 hours)

Motor Effect

Muscle Relaxation

(Inhibits

-MN)

Rigidity / Normal Rigidity (High dose)

Sensory Selectivity
High (Spares

touch/proprioception)

Low (General

sedation)
Low (Sedation)

Side Effect Profile
Respiratory Depression: A hallmark of piperazine opioids (Bucinnazine, MT-45).[1] CGP
29030A, acting via GABAergic/spinal pathways, presents a significantly lower risk of lethal

respiratory depression at therapeutic doses.

Sedation: CGP 29030A causes dose-dependent sedation similar to Baclofen, but lacks the

euphoric/addictive liability associated with the

-opioid receptor activation of Bucinnazine.[1]
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Experimental Protocols
To validate the specific activity of CGP 29030A versus opioid alternatives, the following

protocols are recommended. These ensure differentiation between simple sensory blockade

(anesthesia) and specific antinociception.[1]

Protocol A: Spinal Dorsal Horn Electrophysiology
This protocol validates the "WDR Inhibition" mechanism unique to CGP 29030A.[1]

Preparation: Anesthetize adult Sprague-Dawley rats (urethane 1.2 g/kg i.p.). Perform a

laminectomy to expose lumbar segments L4-L5.[1]

Recording: Insert a carbon-filament microelectrode into the dorsal horn (depth 500-1000 µm)

to isolate single-unit extracellular recordings from Wide Dynamic Range (WDR) neurons.[1]

Stimulation:

Innocuous: Brush the receptive field (activates A

fibers).[1]

Noxious: Pinch or heat (48°C) the receptive field (activates A

/C fibers).[1]

Administration: Administer CGP 29030A (IV cumulative doses: 1, 3, 10 mg/kg).

Data Analysis:

Success Criteria: CGP 29030A must significantly reduce the firing rate in response to

noxious stimulation while leaving the response to innocuous brushing largely intact.[1]

Contrast: A local anesthetic would block both.[1] An opioid would block noxious but often

show tolerance or wind-up effects differently.[1]

Protocol B: Gamma-Motoneuron Reflex Assay
This distinguishes CGP 29030A from pure opioids.[1]
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Setup: In decerebrate or anesthetized cats/rats, isolate filaments of the ventral root (L4-S1).

[1]

Identification: Identify

-motoneurons by their spontaneous firing rate and lack of direct reflex response to muscle
stretch (unlike

-motoneurons).[1]

Administration: IV injection of CGP 29030A.

Observation: Monitor for immediate cessation or reduction of spontaneous

-motoneuron discharge.

Result: CGP 29030A will silence these neurons (muscle relaxant effect).[1] Opioids like

Fentanyl or Bucinnazine typically do not inhibit

-motoneurons directly and may even increase muscle tone (rigid chest syndrome).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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